Panaxadiol

Specification

• CAS No.: 19666-76-3
• Molecular Formula: C30H52O3
• Molecular Weight: 460.7 g/mol
• IUPAC Name: (8R,10R,14R)-4,4,8,10,14-pentamethyl-17-[(2R)-2,6,6-trimethyloxan-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,12-diol
• Standard InChI: InChI=1S/C30H52O3/c1-25(2)13-9-14-30(8,33-25)19-10-16-29(7)24(19)20(31)18-22-27(5)15-12-23(32)26(3,4)21(27)11-17-28(22,29)6/h19-24,31-32H,9-18H2,1-8H3/t19?,20?,21?,22?,23?,24?,27-,28+,29+,30+/m0/s1
• Standard InChI Key: PVLHOJXLNBFHDX-HBIOBVTHSA-N
• Isomeric SMILES: C[C@@]1(CCCC(O1)(C)C)C2CC[C@@]3(C2C(CC4[C@]3(CCC5[C@@]4(CCC(C5(C)C)O)C)C)O)C
• SMILES: CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C
• Canonical SMILES: CC1(CCCC(O1)(C)C2CCC3(C2C(CC4C3(CCC5C4(CCC(C5(C)C)O)C)C)O)C)C
• Melting Point: 250°C

Introduction

Source and Extraction Methods

Natural Sources

Panaxadiol is primarily obtained from Panax ginseng, a perennial plant that has been used in traditional medicine for centuries. The compound is concentrated in the plant's roots, which undergo specific processing to extract the bioactive components. While Panax ginseng remains the primary source, other Panax species may also contain panaxadiol in varying concentrations.

Bioactive Properties and Pharmacological Activities

Anti-tumor Effects

Panaxadiol demonstrates significant anti-tumor properties through multiple mechanisms. Studies have shown that panaxadiol inhibits programmed cell death-ligand 1 (PD-L1) expression at both protein and mRNA levels in a dose-dependent manner. This is particularly significant as PD-L1 plays a crucial role in tumor immune evasion.

In vitro studies on human colon cancer cells revealed that panaxadiol shows minimal cytotoxicity while effectively inhibiting tumor proliferation. These anti-proliferative effects were confirmed through colony formation and EdU labelling assays in vitro, as well as xenograft assays in vivo.

Anti-inflammatory and Immunomodulatory Activities

Panaxadiol exhibits potent anti-inflammatory properties, making it valuable for treating inflammatory conditions. Research indicates that panaxadiol significantly reduces the expression of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Additionally, it decreases the expression of inflammatory mediators iNOS and COX-2.

The compound enhances the activity of cytotoxic T lymphocytes (CTL) and restores their tumor cell-killing capacity in co-culture systems. This immunomodulatory effect contributes to its potential applications in cancer immunotherapy.

Neuroprotective Effects

Recent studies have demonstrated panaxadiol's neuroprotective properties, particularly in Parkinson's disease models. In vivo research shows that panaxadiol treatment improves motor and intestinal dysfunction in Parkinson's disease mice and repairs the loss of dopaminergic (DA) neurons. Treatment with panaxadiol also alleviates damage to the blood-brain barrier (BBB) and inhibits neuroinflammation in the substantia nigra (SN).

Effects on Intestinal Disorders

Panaxadiol shows promising effects in treating intestinal disorders, particularly ulcerative colitis. In dextran sulfate sodium (DSS)-induced colitis models, panaxadiol treatment mitigated weight loss, reduced Disease Activity Index scores, and prevented colon shortening. Histological analysis revealed that panaxadiol alleviated pathological damage, including inflammatory cell infiltration, glandular destruction, crypt loss, and formation of crypt abscesses.

Furthermore, panaxadiol increases expression of mucin and tight junction proteins (claudin-1, occludin, and ZO-1), thereby maintaining intestinal epithelial barrier integrity. The compound also demonstrated the ability to restore the intestinal microbial community in disease models.

Molecular Mechanisms of Action

Regulation of Cell Signaling Pathways

Panaxadiol modulates multiple signaling pathways crucial for cellular function and disease progression. Research has established that panaxadiol:

• Suppresses hypoxia-induced synthesis of hypoxia-inducible factor (HIF)-1α via the phosphoinositide 3-kinase (PI3K) and mitogen-activated protein kinase (MAPK) pathways without affecting HIF-1α degradation.

• Inhibits STAT3 activation through the JAK1, JAK2, and Src pathways.

• Blocks the interaction between HIF-1α and STAT3, which inhibits PD-L1 expression.

• Inhibits the TLR4/MyD88/NF-κB signaling pathway and its downstream pro-inflammatory products.

• Modulates the MAPK/NF-кB and AMPK/NRF2/NQO1 pathways, contributing to its anti-inflammatory effects in colitis.

Effects on Inflammatory Mediators

Panaxadiol significantly inhibits IL-1β secretion by suppressing the activation of non-canonical caspase-8 inflammasome and MAPKs in macrophages. This mechanism contributes to its anti-inflammatory effects across multiple disease models.

Table 1: Key Active Ingredients in Panax Ginseng with Their Network Pharmacology Metrics

Active ingredient	Degree	Betweenness	Closeness
Gomisin B	35.0	1180.6964	0.46575344
Ginsenoside-Rh4_qt	32.0	1050.481	0.4573991
Deoxyharringtonine	31.0	1032.064	0.45333335
Ginsenoside Rg5_qt	30.0	872.32416	0.4493392
Panaxadiol	29.0	995.441	0.44541484
Girinimbin	28.0	1012.3926	0.44155845

As shown in Table 1, network pharmacology analysis positions panaxadiol as a significant bioactive compound in Panax ginseng, with substantial network metrics indicating its central role in the herb's therapeutic effects.

Synthetic Derivatives and Structure-Activity Relationships

Development of Novel Derivatives

Researchers have synthesized numerous panaxadiol derivatives to enhance its pharmacological properties. One study reported the synthesis of 13 novel panaxadiol derivatives by reacting with chloroacetyl chloride and bromoacetyl bromide. These derivatives were evaluated for their anti-tumor activity against human tumor cell lines including HCT-116, BGC-823, and SW-480.

Comparative Activity of Derivatives

The anti-tumor activity of panaxadiol derivatives shows structure-dependent variations. Compounds designated as 1e, 2d, and 2e demonstrated significant anti-tumor activity against multiple tumor cell lines, with compound 2d exhibiting the lowest IC50 value against HCT-116 (3.836μM).

Notably, open-ring compounds demonstrated significantly better anti-tumor activity compared to compounds with C-25 cyclization. Compounds 1f, 2f, and 2g showed particularly strong anti-tumor activity, with compound 2g exhibiting the lowest IC50 values against BGC-823 (0.6μM) and SW-480 (0.1μM).

Table 2: Anti-tumor Activity of Selected Panaxadiol Derivatives (IC50 Values in μM)

Compound	HCT-116	BGC-823	SW-480	Cytotoxicity to Normal Cells
Panaxadiol	>10	>10	>10	Low
Compound 2d	3.836	>5	>5	Low (IC50 >100)
Compound 2g	>1	0.6	0.1	High
Compound 1f	>1	>1	>1	Moderate

This structure-activity relationship analysis provides valuable insights for the development of more potent and selective panaxadiol-based therapeutics with optimized pharmacological profiles.

Therapeutic Applications

Applications in Inflammatory Bowel Diseases

Research indicates that panaxadiol effectively alleviates symptoms and pathological changes in ulcerative colitis. In experimental models, panaxadiol reduced inflammation, prevented colon shortening, and maintained intestinal barrier integrity. These effects are mediated through the inhibition of inflammatory pathways and enhancement of protective mechanisms in the intestinal epithelium.

The ability of panaxadiol to increase expression of mucin and tight junction proteins suggests its potential for treating conditions characterized by impaired intestinal barrier function. Moreover, its effect on restoring intestinal microbial communities offers additional therapeutic value for gut-related disorders.

Neurodegenerative Disorder Management

Emerging research highlights panaxadiol's potential in managing neurodegenerative disorders, particularly Parkinson's disease. In vivo studies demonstrate that panaxadiol improves motor and intestinal dysfunction in Parkinson's disease models and repairs the loss of dopaminergic neurons.

The compound's ability to alleviate blood-brain barrier damage and inhibit neuroinflammation in the substantia nigra provides a mechanistic basis for its neuroprotective effects. These findings suggest that panaxadiol may offer therapeutic benefits for Parkinson's disease and potentially other neurodegenerative conditions characterized by neuroinflammation and neuronal loss.

Future Research Directions and Challenges

While panaxadiol shows promising pharmacological properties, several research gaps and challenges remain. Future investigations should focus on:

• Detailed characterization of panaxadiol's pharmacokinetic properties to optimize dosing regimens.

• Exploration of additional therapeutic applications beyond cancer, inflammatory conditions, and neurodegenerative disorders.

• Development of more effective and selective panaxadiol derivatives with improved efficacy and safety profiles.

• Clinical studies to validate the preclinical findings and establish panaxadiol's therapeutic value in human subjects.

• Investigation of potential drug interactions and contraindications to ensure safe clinical use.